Cas no 1155536-80-3 ((2-methoxyphenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine)

• Product Name: (2-methoxyphenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine
• CAS No: 1155536-80-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5186455
• PubChem ID: 43559226
• Update Time: 2025-09-28

(2-methoxyphenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-methoxyphenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine
• 1,2,4-Oxadiazole-3-methanamine, α-(2-methoxyphenyl)-5-methyl-
• (2-methoxyphenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine

• Inchi： 1S/C11H13N3O2/c1-7-13-11(14-16-7)10(12)8-5-3-4-6-9(8)15-2/h3-6,10H,12H2,1-2H3
• InChI Key： IHRMLUPHMMGILL-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)(C1N=C(C)ON=1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2-methoxyphenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine

Recent Advances in the Study of (2-methoxyphenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine (CAS: 1155536-80-3)

The compound (2-methoxyphenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine (CAS: 1155536-80-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. The presence of the 1,2,4-oxadiazole ring, coupled with the 2-methoxyphenyl moiety, imparts distinct electronic and steric properties that enhance its interaction with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of G-protein-coupled receptors (GPCRs), particularly in the context of neurological disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of (2-methoxyphenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine. A novel catalytic method employing palladium-based catalysts has been reported to achieve a 92% yield under mild conditions, as detailed in a recent Organic Letters publication. This methodological improvement is expected to facilitate large-scale production for preclinical studies.

Pharmacological evaluations have revealed promising results. In vitro assays indicate that the compound exhibits selective inhibition of monoamine oxidase B (MAO-B) with an IC50 value of 0.8 μM, suggesting potential applications in Parkinson's disease therapy. Additionally, molecular docking studies have elucidated its binding mode within the MAO-B active site, providing a structural basis for further derivatization.

Emerging applications extend beyond neurology. Preliminary data from a 2024 ACS Chemical Biology study suggest that the compound's derivatives may act as potent anti-inflammatory agents by targeting the NF-κB pathway. This dual functionality—neurological and anti-inflammatory—positions it as a multifunctional scaffold for polypharmacology approaches.

Despite these advancements, challenges remain. The compound's metabolic stability and pharmacokinetic profile require further optimization, as noted in a recent Drug Metabolism and Disposition study. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, (2-methoxyphenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine represents a promising chemical entity with broad therapeutic potential. Ongoing research is expected to uncover new applications and refine its pharmacological properties, solidifying its position in the medicinal chemistry landscape.